![molecular formula C8H15ClO B1346596 2-Propylvaleryl chloride CAS No. 2936-08-5](/img/structure/B1346596.png)
2-Propylvaleryl chloride
Overview
Description
2-Propylvaleryl chloride (2-PVC) is an organochlorine compound that is widely used in a variety of scientific and industrial applications. 2-PVC is a colorless, volatile liquid with a boiling point of 78.5°C and a melting point of -44.3°C. It is a widely used reagent in organic synthesis, as a catalyst in polymerization reactions, and as a starting material for the production of pharmaceuticals. 2-PVC is also used in the manufacture of insecticides, herbicides, and other agrochemicals.
Scientific Research Applications
Environmental Safety and Toxicology
Studies on beryllium chloride toxicity in rats have shown the protective role of crocin, a compound derived from saffron, against oxidative stress. This research highlights the importance of studying toxicological effects and protective agents in environmental safety and health sciences Hesham A El-Beshbishy, et al., 2012.
Chemical Synthesis and Industrial Applications
The continuous flow production of 3-Chloropropionyl chloride, a chemically versatile building block, has been developed to address safety concerns, reaction times, and the excessive use of chlorinating reagents. This innovation could streamline production processes in industries such as pharmaceuticals, herbicides, and adhesives M. Movsisyan, et al., 2018.
Advanced Materials and Textiles
A fiber-reactive chitosan derivative applied to cotton fabric as an antimicrobial textile finish has been investigated for its durability and effectiveness against bacteria, such as Staphylococcus aureus. This application demonstrates the potential of chlorinated compounds in enhancing textile materials Sang-hoon Lim, S. Hudson, 2004.
Analytical Chemistry and Detection Methods
The development of sensitive methods for the quantification of propofol, using an off-line dansyl chloride derivatization reaction, exemplifies the role of chlorinated compounds in analytical chemistry to enhance signal intensity and detection limits in pharmacokinetics and other research fields F. Beaudry, et al., 2005.
Polymer Science and Flocculation
In polymer engineering, the synthesis of novel amphoteric polymers, such as poly(acrylamide-acryloyloxyethyl trimethyl ammonium chloride-2-acrylamido-2-methyl-propane sulfonate), for use as sludge flocculants, showcases the application of chlorinated compounds in water treatment and environmental management L. Qi, et al., 2016.
Properties
IUPAC Name |
2-propylpentanoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15ClO/c1-3-5-7(6-4-2)8(9)10/h7H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PITHYUDHKJKJNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CCC)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40183583 | |
Record name | 2-Propylvaleryl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40183583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2936-08-5 | |
Record name | 2-Propylpentanoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2936-08-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Propylvaleryl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002936085 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Propylvaleryl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40183583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-propylvaleryl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.013 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-PROPYLVALERYL CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SQT2TYW2PR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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